Ethyl 3-(3-fluoro-4-methyloxyphenyl)Acrylate
Cat. No. B8501388
M. Wt: 224.23 g/mol
InChI Key: BWWRXUXZXLJKRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07470807B2
Procedure details
A solution of Intermediate 7 (3.01 g) in ethyl acetate (50 ml) and methanol (25 ml) was added with 10% palladium/carbon (300 mg, Merck), and stirred at room temperature for 2 hours under hydrogen atmosphere. The reaction mixture was filtered, and the solvent of the filtrate was evaporated under reduced pressure to obtain the title compound (Intermediate 8, 3.02 g).
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4]([CH:10]=[CH:11][C:12]([O:14][CH2:15][CH3:16])=[O:13])[CH:5]=[CH:6][C:7]=1[O:8][CH3:9]>C(OCC)(=O)C.CO.[Pd]>[F:1][C:2]1[CH:3]=[C:4]([CH2:10][CH2:11][C:12]([O:14][CH2:15][CH3:16])=[O:13])[CH:5]=[CH:6][C:7]=1[O:8][CH3:9]
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Inputs
Step One
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Name
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|
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Quantity
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3.01 g
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Type
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reactant
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Smiles
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FC=1C=C(C=CC1OC)C=CC(=O)OCC
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Name
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|
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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300 mg
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred at room temperature for 2 hours under hydrogen atmosphere
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent of the filtrate was evaporated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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FC=1C=C(C=CC1OC)CCC(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.02 g | |
| YIELD: CALCULATEDPERCENTYIELD | 99.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
